1-Tosylcyclopropanamine

• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonylcyclopropan-1-amine
• InChI: InChI=1S/C10H13NO2S/c1-8-2-4-9(5-3-8)14(12,13)10(11)6-7-10/h2-5H,6-7,11H2,1H3
• InChI Key: GMJWZGSKDFVRPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2(CC2)N

Description

1-Tosylcyclopropanamine is a cyclopropane derivative featuring a tosyl (p-toluenesulfonyl) group attached to the cyclopropanamine backbone. The tosyl group enhances stability and modulates electronic properties, making it a valuable intermediate in nucleophilic substitution reactions or transition-metal-catalyzed cross-couplings .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Tosylcyclopropanamine can be synthesized through several methods. One common approach involves the cyclopropanation of an appropriate precursor, followed by tosylation. For instance, cyclopropanation of an alkene using diazo compounds or carbenes can yield cyclopropane derivatives, which can then be tosylated using tosyl chloride in the presence of a base such as pyridine .

Industrial Production Methods: Industrial production of 1-Tosylcyclopropanamine typically involves large-scale cyclopropanation reactions followed by tosylation. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Tosylcyclopropanamine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The tosyl group can be reduced under specific conditions to yield the free amine.

Substitution: The tosyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols can be employed for substitution reactions.

Major Products Formed:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of free amine.

Substitution: Formation of azide or thiol derivatives.

Scientific Research Applications

1-Tosylcyclopropanamine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds and natural product analogs.

Biology: It serves as a precursor for the synthesis of biologically active molecules, including enzyme inhibitors and receptor modulators.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes and receptors.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Tosylcyclopropanamine involves its interaction with specific molecular targets. The tosyl group can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The cyclopropane ring provides conformational rigidity, which can influence the compound’s interaction with its targets .

Molecular Targets and Pathways:

Enzymes: It can inhibit or activate enzymes by binding to their active sites.

Receptors: It can modulate receptor activity by acting as an agonist or antagonist.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-Tosylcyclopropanamine with structurally related cyclopropanamine derivatives, focusing on substituent effects, synthesis routes, and physicochemical properties.

Structural and Functional Group Variations

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Functional Features	Reference
1-Tosylcyclopropanamine	Tosyl (p-toluenesulfonyl)	C₁₀H₁₃NO₂S	211.28	Electron-withdrawing group; enhances leaving-group ability
1-(Methoxymethyl)cyclopropanamine HCl	Methoxymethyl	C₅H₁₂ClNO	137.61 (base)	Ether linkage; improves solubility in polar solvents
1-(Thiophen-2-yl)cyclopropanamine	Thiophen-2-yl	C₇H₉NS	139.22	Aromatic heterocycle; potential for π-π interactions
1-(3-Bromophenyl)cyclopropanamine	3-Bromophenyl	C₉H₁₀BrN	212.1	Halogen substituent; facilitates cross-coupling reactions
1-Methylcyclopropanamine HCl	Methyl	C₄H₁₀ClN	107.58 (base)	Simple alkyl group; reduced steric hindrance

Physicochemical Properties

• Solubility : The tosyl group in 1-Tosylcyclopropanamine increases hydrophobicity compared to 1-(Methoxymethyl)cyclopropanamine HCl, which exhibits higher aqueous solubility due to its ionic hydrochloride form .
• Stability : Halogenated derivatives (e.g., 1-(3-Bromophenyl)cyclopropanamine) are prone to photodegradation, whereas the tosyl group enhances thermal stability .
• Reactivity : Tosyl substituents facilitate SN2 reactions, while thiophene or bromophenyl groups enable cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions) .

Biological Activity

1-Tosylcyclopropanamine is a compound that has garnered attention due to its potential biological activities, particularly in the context of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of the biological activity of 1-tosylcyclopropanamine, including its synthesis, mechanism of action, and relevant case studies.

Chemical Structure and Synthesis

1-Tosylcyclopropanamine is characterized by a cyclopropane ring substituted with a tosyl group and an amine. The general structure can be represented as follows:

$$\text{C}_3\text{H}_5\text{N}\text{ Cyclopropane }+\text{C}_7\text{H}_7\text{O}_3\text{S}\text{ Tosyl }$$

The synthesis of 1-tosylcyclopropanamine typically involves the reaction of cyclopropanamine with tosyl chloride in the presence of a base. This reaction leads to the formation of the tosyl derivative, which enhances the compound's reactivity and solubility in organic solvents.

Antimicrobial Properties

Recent studies have evaluated the antimicrobial activity of various cyclopropane derivatives, including 1-tosylcyclopropanamine. The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values are critical metrics for assessing antimicrobial efficacy.

Compound	MIC (µg/mL)	MBC (µg/mL)	Target Organisms
1-Tosylcyclopropanamine	2-8	4-16	Staphylococcus aureus, E. coli

Studies indicate that 1-tosylcyclopropanamine exhibits significant antibacterial activity against Gram-positive bacteria, particularly Staphylococcus aureus, with MIC values ranging from 2 to 8 µg/mL. The compound also shows potential against Gram-negative bacteria like Escherichia coli, although with slightly higher MIC values .

The mechanism by which 1-tosylcyclopropanamine exerts its antimicrobial effects is believed to involve disruption of bacterial cell wall synthesis and interference with protein synthesis. The tosyl group enhances lipophilicity, facilitating membrane penetration and leading to increased bioavailability within microbial cells.

Case Studies

Case Study 1: Efficacy Against MRSA

A study focused on the effectiveness of 1-tosylcyclopropanamine against Methicillin-resistant Staphylococcus aureus (MRSA). The compound demonstrated potent bactericidal effects, achieving complete bacterial elimination at concentrations above its MIC in time-kill assays. This suggests that it could serve as a potential therapeutic agent against resistant strains .

Case Study 2: Cytotoxicity Assessment

In vitro cytotoxicity tests were conducted using human cell lines (e.g., HEK293T). Results indicated that 1-tosylcyclopropanamine exhibited low cytotoxicity, with over 90% cell viability observed at concentrations up to 32 × MIC. This profile suggests a favorable safety margin for potential therapeutic applications .